Cas no 128740-03-4 (Ethyl allyl(2-oxoethyl)carbamate)

• Product Name: Ethyl allyl(2-oxoethyl)carbamate
• CAS No: 128740-03-4
• MF: C₈H₁₃NO₃
• MW: 171.1937
• MDL: MFCD09953121
• CID: 1057449
• PubChem ID: 11084330
• Update Time: 2025-06-11

Ethyl allyl(2-oxoethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Ethyl Allyl(2-oxoethyl)carbamate
• ethyl N-(2-oxoethyl)-N-prop-2-enylcarbamate
• ethyl N-(2-oxopent-4-enyl)carbamate
• ETHYL ALLYLFORMYLMETHYLCARBAMATE
• Carbamic acid, (2-oxoethyl)-2-propenyl-, ethyl ester
• N-allyl-N-(2-oxoethyl)carbamic acid,ethyl ester
• EthylAllyl(2-oxoethyl)carbamate
• IQQODTFRDRREIO-UHFFFAOYSA-N
• 6805AJ
• ethyl N-allyl-N-(2-oxoethyl)carbamate
• TRA0022402
• ethyl N-allyl-N-(2-oxoethyl)-carbamate
• ethyl N-allyl-N-(2-oxoethyl) -carbamate
• AK208686
• SY024140
• ethyl N-allyl-N-(2-oxo -ethyl)-carbamate
• SCHEMBL649921
• ETHYL N-(2-OXOETHYL)-N-(PROP-2-EN-1-YL)CARBAMATE
• MFCD09953121
• allyl-(2-oxo-ethyl)-carbamic acid ethyl ester
• N-allyl-N-(2-oxoethyl)carbamic acid, ethyl ester
• CS-0198903
• Carbamic acid, N-(2-oxoethyl)-N-2-propen-1-yl-, ethyl ester
• AKOS006310681
• DB-326397
• CS-11536
• 128740-03-4
• Ethyl allyl(2-oxoethyl)carbamate

• MDL： MFCD09953121
• Inchi： 1S/C8H13NO3/c1-3-5-9(6-7-10)8(11)12-4-2/h3,7H,1,4-6H2,2H3
• InChI Key： IQQODTFRDRREIO-UHFFFAOYSA-N
• SMILES： O(C([H])([H])C([H])([H])[H])C(N(C([H])([H])C([H])=O)C([H])([H])C([H])=C([H])[H])=O

Computed Properties

• Exact Mass: 171.09000
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6
• XLogP3: 0.7

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.0±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 229.9±29.0 °C at 760 mmHg
• Flash Point: 92.8±24.3 °C
• PSA: 46.61000
• LogP: 0.82980
• Vapor Pressure: No data available

Ethyl allyl(2-oxoethyl)carbamate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Additional information on Ethyl allyl(2-oxoethyl)carbamate

Ethyl allyl(2-oxoethyl)carbamate (CAS No. 128740-03-4): A Comprehensive Overview in Modern Chemical Biology

Ethyl allyl(2-oxoethyl)carbamate, a compound with the chemical identifier CAS No. 128740-03-4, represents a significant area of interest in the realm of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in drug development and synthetic chemistry. The molecular structure of Ethyl allyl(2-oxoethyl)carbamate consists of an ethyl group, an allyl moiety, and a carbamate functional group attached to a 2-oxoethyl backbone. Such a configuration suggests versatile reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The relevance of Ethyl allyl(2-oxoethyl)carbamate is underscored by its role in the development of novel bioactive molecules. Recent advancements in the field have highlighted its utility as a precursor in the synthesis of carbamate-based drugs, which are known for their broad spectrum of biological activities. These activities range from enzyme inhibition to modulation of cellular pathways, making them promising candidates for therapeutic intervention. The compound's ability to undergo various chemical transformations, such as nucleophilic addition and condensation reactions, further enhances its appeal as a synthetic building block.

In the context of modern pharmaceutical research, the study of Ethyl allyl(2-oxoethyl)carbamate has been integrated with cutting-edge techniques like high-throughput screening and computational chemistry. These methodologies have enabled researchers to rapidly identify and optimize lead compounds with desired pharmacological properties. For instance, computational models have been employed to predict the binding affinity of Ethyl allyl(2-oxoethyl)carbamate derivatives to target proteins, thereby facilitating the design of more effective drugs.

One particularly intriguing aspect of Ethyl allyl(2-oxoethyl)carbamate is its potential application in the synthesis of protease inhibitors. Proteases play a crucial role in various biological processes, and their dysregulation is associated with numerous diseases, including cancer and inflammation. By designing carbamate-based inhibitors that target specific proteases, researchers aim to develop treatments that can modulate these pathways effectively. The structural features of Ethyl allyl(2-oxoethyl)carbamate, such as its ability to form hydrogen bonds and interact with hydrophobic pockets, make it an ideal candidate for this purpose.

Furthermore, the compound has shown promise in the development of antimicrobial agents. The rise of antibiotic-resistant bacteria necessitates the discovery of novel antimicrobial compounds that can overcome existing resistance mechanisms. Carbamate derivatives have been explored for their ability to disrupt bacterial cell wall synthesis and other vital processes. The versatility of Ethyl allyl(2-oxoethyl)carbamate in serving as a scaffold for such derivatives has made it a focal point in antimicrobial research.

The synthetic pathways involving Ethyl allyl(2-oxoethyl)carbamate have also been refined through recent innovations in organic chemistry. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have enabled the efficient production of enantiomerically pure derivatives, which are often essential for achieving desired biological activity. These advancements have not only improved the yield and purity of synthetic products but also opened new avenues for structural diversification.

In summary, Ethyl allyl(2-oxoethyl)carbamate (CAS No. 128740-03-4) stands out as a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it an excellent candidate for synthesizing bioactive molecules with potential therapeutic applications. The integration of modern research methodologies has further enhanced our understanding and utilization of this compound, paving the way for innovative drug development strategies.